2-Bromo-5-[(piperidin-1-YL)carbonyl]pyridine

• Molecular Formula: C11H13BrN2O
• Molecular Weight: 269.14 g/mol
• IUPAC Name: (6-bromopyridin-3-yl)-piperidin-1-ylmethanone
• InChI: InChI=1S/C11H13BrN2O/c12-10-5-4-9(8-13-10)11(15)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2
• InChI Key: KIDZLZHAGHXXPU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CN=C(C=C2)Br

Description

2-Bromo-5-[(piperidin-1-YL)carbonyl]pyridine (molecular formula C₁₁H₁₂BrN₂O) is a brominated pyridine derivative featuring a piperidine ring linked via a carbonyl group at the 5-position. This compound is of interest in medicinal chemistry and materials science due to its structural versatility, enabling participation in cross-coupling reactions (e.g., Suzuki-Miyaura) and serving as a precursor for bioactive molecules . Its synthesis typically involves lithiation or palladium-catalyzed coupling strategies .

Comparison with Similar Compounds

Substituent Effects on Reactivity and Physical Properties

The table below compares key structural and physicochemical properties of 2-Bromo-5-[(piperidin-1-YL)carbonyl]pyridine with related compounds:

Compound Name	Molecular Formula	Molecular Weight	Halogen Substituent	Key Functional Group	Hydrogen Bond Donors/Acceptors	Notable Reactivity	Reference IDs
2-Bromo-5-[(piperidin-1-YL)carbonyl]pyridine	C11H12BrN2O	283.14	Br (position 2)	Piperidinyl carbonyl (position 5)	1 donor, 2 acceptors	Participates in cross-coupling; carbonyl enhances electrophilicity at position 4.
5-Bromo-2-(piperidin-4-yl)pyridine	C10H13BrN2	241.13	Br (position 5)	Piperidine (position 2)	1 donor, 2 acceptors	Limited cross-coupling activity due to steric hindrance from piperidine. Higher lipophilicity (XLogP3 = 1.7) .
2-Bromo-5-(4,4-difluoropiperidin-1-yl)pyridine	C10H11BrF2N2	277.12	Br (position 2)	Difluoropiperidine (position 5)	0 donors, 2 acceptors	Fluorine atoms increase electronegativity and metabolic stability. Reduced hydrogen bonding capacity compared to carbonyl analogs .
5-Bromo-2-chloro-3-[(piperidin-1-YL)carbonyl]pyridine	C11H12BrClN2O	303.58	Br (position 5), Cl (position 2)	Piperidinyl carbonyl (position 3)	1 donor, 2 acceptors	Dual halogenation enhances electrophilicity; Cl at position 2 may slow Suzuki coupling compared to Br .
tert-Butyl 6-bromopyridin-3-ylcarbamate	C10H13BrN2O2	273.13	Br (position 6)	Boc-protected amine (position 3)	2 donors, 3 acceptors	Boc group improves solubility in organic solvents but requires deprotection for further functionalization .

Key Research Findings

• Reactivity Trends : Bromine at position 2 generally offers superior leaving-group ability compared to chlorine, as seen in 5-bromo-2-chloro-3-[(piperidin-1-YL)carbonyl]pyridine .
• Solubility and Bioavailability: Piperidinyl carbonyl derivatives exhibit higher aqueous solubility than fully aromatic analogs due to hydrogen-bonding capacity (e.g., 1 donor/2 acceptors vs. 0 donors in difluoropiperidine analogs) .
• Thermal Stability : Melting points for related compounds range from 268–287°C (), suggesting that the target compound’s stability is comparable, though dependent on crystallinity .

Q & A

Q. Table 1: Synthesis Conditions and Yields

Step	Reagents	Solvent	Temp (°C)	Yield (%)	Reference
1	PBr₃, DCM	DCM	0–5	75–85
2	Piperidine carbonyl chloride, Et₃N	DMF	60–80	60–70

Basic: What spectroscopic and crystallographic techniques are critical for characterizing this compound?

Methodological Answer:

• NMR Spectroscopy:
  • ¹H NMR: Identify aromatic protons (δ 7.5–8.5 ppm) and piperidine signals (δ 1.5–3.0 ppm). Use deuterated DMSO for solubility .
  • ¹³C NMR: Confirm carbonyl resonance at ~165–170 ppm .
• X-ray Diffraction (XRD): For crystal structure determination, use SHELXL for refinement and ORTEP-3 for visualization .

Q. Table 2: Key XRD Parameters

Parameter	Value	Software Used	Reference
Space Group	P2₁/c	SHELXL
R-factor	<0.05	SAINT/SADABS

Basic: How does the bromine substituent influence reactivity in cross-coupling reactions?

Methodological Answer:
The 2-bromo group acts as a directing site for Suzuki-Miyaura or Buchwald-Hartwig couplings. Key considerations:

• Catalyst Choice: Pd(PPh₃)₄ for Suzuki; Pd₂(dba)₃ for Buchwald .
• Boron Partners: Use pinacol boronic esters (e.g., from ) to enhance stability .
• Side Reactions: Competing dehalogenation can occur; mitigate by optimizing ligand ratios (e.g., XPhos) .

Advanced: How can crystallographic data resolve ambiguities in molecular conformation?

Methodological Answer:

• Data Collection: Use high-resolution (<1.0 Å) synchrotron data to resolve electron density for the piperidinyl-carbonyl moiety .
• Refinement: Apply SHELXL’s restraints for torsional angles in flexible piperidine rings .
• Validation: Check using PLATON’s ADDSYM to detect missed symmetry .

Example Workflow:

Index crystals with APEX2 .

Refine with SHELXL using TWIN/BASF commands for twinned data .

Advanced: What experimental designs are used to study biological activity (e.g., kinase inhibition)?

Methodological Answer:

• In Vitro Assays:
  • Kinase Inhibition: Use FRET-based assays with ATP-competitive probes. IC₅₀ values are calculated via dose-response curves .
  • Cellular Uptake: Radiolabel the compound with ³H or ¹⁴C and measure accumulation in cancer cell lines (e.g., MCF-7) .
• Controls: Include staurosporine as a positive control for kinase activity .

Advanced: How to address contradictions in reported synthetic yields (e.g., 60% vs. 85%)?

Methodological Answer:

• Variable Analysis:
  • Purity of Starting Material: Use GC-MS to verify bromopyridine precursor purity .
  • Moisture Sensitivity: Conduct reactions under rigorous anhydrous conditions (e.g., glovebox) .
• Statistical Validation: Replicate reactions (n=5) with controlled variables; apply ANOVA to identify significant factors .

Advanced: Can computational models predict regioselectivity in further derivatization?

Methodological Answer:

• DFT Calculations: Use Gaussian09 to model electrostatic potential maps. The carbonyl group directs electrophiles to the 4-position of pyridine .
• MD Simulations: Simulate solvent effects (e.g., DMF vs. THF) on reaction pathways with GROMACS .

Q. Table 3: Predicted Reactivity Sites

Position	Reactivity (kcal/mol)	Directed By	Reference
2-Br	-12.5	Halogen Bonding
5-CO	-9.8	Carbonyl Resonance